Cas no 2307783-77-1 (rac-(2R,4S)-4-methylpiperidin-2-ylmethanol hydrochloride, cis)

Technical Introduction: rac-(2R,4S)-4-methylpiperidin-2-ylmethanol hydrochloride is a chiral piperidine derivative with a cis-configuration, offering a structurally defined scaffold for synthetic and medicinal chemistry applications. The compound features a hydroxymethyl group at the 2-position and a methyl substituent at the 4-position of the piperidine ring, providing versatility for further functionalization. Its hydrochloride salt form ensures improved stability and solubility, facilitating handling in research settings. The cis-stereochemistry and racemic nature make it a valuable intermediate for stereochemical studies or asymmetric synthesis. This compound is particularly useful in the development of pharmacologically active molecules, where precise stereocontrol is critical. Its well-defined structure supports reproducibility in synthetic routes and mechanistic investigations.
rac-(2R,4S)-4-methylpiperidin-2-ylmethanol hydrochloride, cis structure
2307783-77-1 structure
Product Name:rac-(2R,4S)-4-methylpiperidin-2-ylmethanol hydrochloride, cis
CAS No:2307783-77-1
MF:C7H16ClNO
MW:165.661041259766
MDL:MFCD30478161
CID:5240339
PubChem ID:137832735
Update Time:2025-06-09

rac-(2R,4S)-4-methylpiperidin-2-ylmethanol hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

    • Rel-((2R,4S)-4-methylpiperidin-2-yl)methanol hydrochloride
    • rac-(2R,4S)-4-methylpiperidin-2-ylmethanol hydrochloride, cis
    • MDL: MFCD30478161
    • Inchi: 1S/C7H15NO.ClH/c1-6-2-3-8-7(4-6)5-9;/h6-9H,2-5H2,1H3;1H/t6-,7+;/m0./s1
    • InChI Key: QFPBAGOTDWWMPI-UOERWJHTSA-N
    • SMILES: Cl.OC[C@H]1C[C@@H](C)CCN1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 85
  • Topological Polar Surface Area: 32.299

rac-(2R,4S)-4-methylpiperidin-2-ylmethanol hydrochloride, cis Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-313927-0.05g
rac-[(2R,4S)-4-methylpiperidin-2-yl]methanol hydrochloride, cis
2307783-77-1 95%
0.05g
$238.0 2023-09-05
Enamine
EN300-313927-0.1g
rac-[(2R,4S)-4-methylpiperidin-2-yl]methanol hydrochloride, cis
2307783-77-1 95%
0.1g
$355.0 2023-09-05
Enamine
EN300-313927-0.25g
rac-[(2R,4S)-4-methylpiperidin-2-yl]methanol hydrochloride, cis
2307783-77-1 95%
0.25g
$509.0 2023-09-05
Enamine
EN300-313927-0.5g
rac-[(2R,4S)-4-methylpiperidin-2-yl]methanol hydrochloride, cis
2307783-77-1 95%
0.5g
$803.0 2023-09-05
Enamine
EN300-313927-1.0g
rac-[(2R,4S)-4-methylpiperidin-2-yl]methanol hydrochloride, cis
2307783-77-1 95%
1g
$0.0 2023-06-07
Enamine
EN300-313927-2.5g
rac-[(2R,4S)-4-methylpiperidin-2-yl]methanol hydrochloride, cis
2307783-77-1 95%
2.5g
$2014.0 2023-09-05
Enamine
EN300-313927-5.0g
rac-[(2R,4S)-4-methylpiperidin-2-yl]methanol hydrochloride, cis
2307783-77-1 95%
5.0g
$2981.0 2023-02-26
Enamine
EN300-313927-10.0g
rac-[(2R,4S)-4-methylpiperidin-2-yl]methanol hydrochloride, cis
2307783-77-1 95%
10.0g
$4421.0 2023-02-26
Enamine
EN300-313927-1g
rac-[(2R,4S)-4-methylpiperidin-2-yl]methanol hydrochloride, cis
2307783-77-1 95%
1g
$1029.0 2023-09-05
Enamine
EN300-313927-5g
rac-[(2R,4S)-4-methylpiperidin-2-yl]methanol hydrochloride, cis
2307783-77-1 95%
5g
$2981.0 2023-09-05
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.